Cas no 116002-29-0 (9H-Purine-2,6-diamine,9-(2-deoxy-b-D-threo-pentofuranosyl)-)

• Product Name: 9H-Purine-2,6-diamine,9-(2-deoxy-b-D-threo-pentofuranosyl)-
• CAS No: 116002-29-0
• MF: C₁₀H₁₄N₆O₃
• MW: 266.25656080246
• CID: 154355
• PubChem ID: 451881
• Update Time: 2025-04-19

9H-Purine-2,6-diamine,9-(2-deoxy-b-D-threo-pentofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-2,6-diamine,9-(2-deoxy-b-D-threo-pentofuranosyl)-
• (2R,3R,5R)-5-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 9-(2-Deoxy-.beta.-D-threo-pentofuranosyl)-2,6-diaminopurine
• 9-(2-Deoxy-beta-D-threo-pentofuranosyl)-2,6-diaminopurine
• 9H-Purine-2,6-diamine, 9-(2-deoxy-.beta.-D-threo-pentofuranosyl)-
• 9H-Purine-2,6-diamine, 9-(2-deoxy-beta-D-threo-pentofuranosyl)-
• PD171662
• xyloDAPR
• DTXSID80151266
• (2R,3R,5R)-5-(2,6-diaminopurin-9-yl)-2-(hydroxymethyl)tetrahydrofuran-3-ol
• 3'-OH-2'-d-2-NH2-A
• W-202801
• SCHEMBL12123492
• 116002-29-0

• Inchi： 1S/C10H14N6O3/c11-8-7-9(15-10(12)14-8)16(3-13-7)6-1-4(18)5(2-17)19-6/h3-6,17-18H,1-2H2,(H4,11,12,14,15)/t4-,5-,6-/m1/s1
• InChI Key： NOLHIMIFXOBLFF-HSUXUTPPSA-N
• SMILES： O1[C@H](CO)[C@@H](C[C@@H]1N1C=NC2C(N)=NC(N)=NC1=2)O

Computed Properties

• Exact Mass: 266.11292
• Monoisotopic Mass: 266.11273833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 145Ų

Experimental Properties

• PSA: 145.33